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Compound of Interest

Compound Name: 4-Hydroxy-3-nitrobenzaldehyde

Cat. No.: B041313

An In-depth Technical Guide to the Physical
Properties of 4-Hydroxy-3-nitrobenzaldehyde

This technical guide provides a comprehensive overview of the key physical properties of 4-
Hydroxy-3-nitrobenzaldehyde, with a specific focus on its melting and boiling points. This
document is intended for researchers, scientists, and professionals in the field of drug
development who require precise data and experimental methodologies related to this
compound.

Core Physical Properties

4-Hydroxy-3-nitrobenzaldehyde is a yellow to brown crystalline powder.[1][2] It is an
important intermediate in the synthesis of various pharmaceutical compounds, including
potential antimalarial and antifilarial agents.[1][2]

The following table summarizes the key physical properties of 4-Hydroxy-3-
nitrobenzaldehyde, compiled from various chemical data sources.
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Property Value Source
Molecular Formula C7HsNOa4 [31[4]
Molecular Weight 167.12 g/mol [3114]
Melting Point 137.0-145.0 °C [5]

140 - 142 °C (lit.) [L1][2][6][7]

142 °C [8]

141.0to 145.0 °C

140.00 °C [3]

Boiling Point 275.00 °C [3]

295.67 °C (rough estimate) [1107]

Flash Point 124.30 °C [3]
Pale yellow to yellow to brown

Appearance [5]
powder/crystal

Experimental Protocols

The determination of accurate melting and boiling points is crucial for the identification and
purity assessment of chemical compounds. The following sections detail the standard
laboratory procedures for these measurements.

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The presence
of impurities typically lowers and broadens the melting point range.[9][10]

Apparatus:
e Melting point apparatus (e.g., Thiele tube or a digital instrument like DigiMelt)
o Capillary tubes (sealed at one end)

e Thermometer
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» Heating medium (e.g., paraffin oil)

e Spatula

e Porous plate

Procedure:

e Sample Preparation: A small amount of the dry 4-Hydroxy-3-nitrobenzaldehyde is finely
powdered on a porous plate.[11]

o Capillary Tube Loading: The open end of a capillary tube is pushed into the powdered
sample. The tube is then tapped gently to pack the sample into the sealed end. This process
is repeated until a column of 2-3 mm of the sample is obtained.[9][11]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. The assembly is then placed in the melting point apparatus.
[11]

o Heating: The apparatus is heated gently. The rate of heating should be slow, approximately
1-2 °C per minute, as the temperature approaches the expected melting point.[9]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.[10]

e Repetition: The experiment should be repeated with a fresh sample and a new capillary tube
to ensure accuracy.[11]

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it.

Apparatus:

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)
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e Thermometer

e Heating apparatus (e.g., aluminum block or liquid bath)
e Stand and clamp

Procedure:

o Sample Preparation: A few drops of the substance (if in liquid form) are placed into a fusion
tube. Since 4-Hydroxy-3-nitrobenzaldehyde is a solid at room temperature, it would first
need to be melted for a boiling point determination at atmospheric pressure, or more
commonly, the boiling point is determined under reduced pressure to prevent decomposition.

o Capillary Inversion: A capillary tube, sealed at one end, is placed inverted into the fusion tube
containing the liquid sample.[12]

o Apparatus Setup: The fusion tube is attached to a thermometer and heated in a suitable
apparatus.[12]

e Heating and Observation: The apparatus is heated until a rapid and continuous stream of
bubbles emerges from the open end of the inverted capillary tube.[12] Heating is then
stopped.

» Boiling Point Reading: The liquid will begin to enter the capillary tube as the apparatus cools.
The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[12]

Visualizations

The following diagrams illustrate the experimental workflows and conceptual relationships
relevant to the physical properties discussed.
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Sample Preparation:
@ Place liquid in fusion tube

'

: Insert inverted
Sample Preparation: sealed capillary tube
Powder the solid ¢
‘_ Apparatus Setup:
Loading: Attach tube to thermometer
Pack sample into capillary tube and place in heating block
Apparatus Setup: Heating:
Attach capillary to thermometer Heat until a steady stream
and place in heating block of bubbles emerges
Heating: _ Cooling:
Heat slowly (1-2 °C/min) Stop heating and allow to cool
Observation: Observation:
Record temperature range Record temperature when liquid
from first liquid to completely molten enters the capillary tube
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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